Cas no 402955-41-3 (Sodium 2,3,4-trifluorobenzoate)

• Product Name: Sodium 2,3,4-trifluorobenzoate
• CAS No: 402955-41-3
• MF: C₇H₂F₃NaO₂
• MW: 198.074563503265
• MDL: MFCD08458003
• CID: 328387
• PubChem ID: 44717241
• Update Time: 2025-11-02

Sodium 2,3,4-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Sodium 2,3,4-trifluorobenzoate
• 2,6-Difluorobenzoic acid sodium salt
• Benzoicacid, 2,3,4-trifluoro-, sodium salt (1:1)
• sodium 2,3,4-tris(fluoranyl)benzoate
• AKOS015995322
• AS-82705
• CK2200
• SODIUM2,3,4-TRIFLUOROBENZOATE
• C7H2F3NaO2
• MFCD08458003
• Benzoic acid, 2,3,4-trifluoro-, sodium salt (1:1)
• sodium 2,3,4-trifluorobenzoate;sodium2,3,4-trifluorobenzoate
• SCHEMBL6718928
• sodium;2,3,4-trifluorobenzoate
• DTXSID70660130
• 402955-41-3
• A825039
• 3-AMINO-4,4-DIPHENYL-BUTANOICACID
• CS-0452164
• AMY8870
• J-524258
• sodium 2,3,4-trifluorobenzoate;
• NZIOVCZZRCWAHP-UHFFFAOYSA-M
• sodium,2,3,4-trifluorobenzoate

• MDL： MFCD08458003
• Inchi： 1S/C7H3F3O2.Na/c8-4-2-1-3(7(11)12)5(9)6(4)10;/h1-2H,(H,11,12);/q;+1/p-1
• InChI Key： NZIOVCZZRCWAHP-UHFFFAOYSA-M
• SMILES： [Na+].FC1C(=C(C=CC=1C(=O)[O-])F)F

Computed Properties

• Exact Mass: 197.99000
• Monoisotopic Mass: 197.99045807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 0.46740

Sodium 2,3,4-trifluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Sodium 2,3,4-trifluorobenzoate

Comprehensive Guide to Sodium 2,3,4-trifluorobenzoate (CAS No. 402955-41-3): Properties, Applications, and Market Insights

Sodium 2,3,4-trifluorobenzoate (CAS No. 402955-41-3) is a fluorinated aromatic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique properties and versatile applications. This sodium salt derivative of 2,3,4-trifluorobenzoic acid is particularly valued for its solubility in water and organic solvents, making it a preferred choice in various synthetic processes. The increasing demand for fluorinated compounds in drug development and material science has further propelled interest in this chemical.

One of the key reasons behind the popularity of Sodium 2,3,4-trifluorobenzoate is its role as a building block in the synthesis of more complex molecules. Researchers and manufacturers frequently search for "CAS 402955-41-3 suppliers" or "buy Sodium 2,3,4-trifluorobenzoate" to source high-quality material for their projects. The compound's trifluoromethyl groups enhance the metabolic stability and bioavailability of pharmaceutical agents, addressing current industry challenges in drug design.

In recent years, the application of Sodium 2,3,4-trifluorobenzoate has expanded beyond traditional pharmaceutical uses. With the growing focus on sustainable chemistry, scientists are exploring its potential in green synthesis methods. Questions like "how to use Sodium 2,3,4-trifluorobenzoate in eco-friendly reactions" reflect this emerging trend. The compound's stability under various conditions makes it suitable for developing novel catalytic systems that minimize waste generation.

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The synthesis of Sodium 2,3,4-trifluorobenzoate involves several well-established chemical processes. Industrial queries about "Sodium 2,3,4-trifluorobenzoate production methods" often focus on optimizing yield and purity. Most commercial production routes start from the corresponding benzoic acid derivative, followed by selective fluorination and salt formation. Recent advances have focused on developing more efficient purification techniques to meet the stringent quality requirements of pharmaceutical applications.

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Looking ahead, the future of Sodium 2,3,4-trifluorobenzoate appears promising as new applications continue to emerge. The compound's versatility positions it well to address current challenges in multiple industries. With ongoing research into its potential uses and improvements in synthesis methods, Sodium 2,3,4-trifluorobenzoate (CAS No. 402955-41-3) is likely to maintain its importance in specialty chemistry for years to come.